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Compound of Interest

Compound Name:

6-Methoxy-3-

azabicyclo[3.1.1]heptane;hydrochl

oride

Cat. No.: B12348149

Get Quote

The "Bridged Morpholine" Surrogate in Structure-
Based Drug Design[1]
Executive Summary & Core Identity
CAS Number: 2226335-20-0 Chemical Name: (1R,5S,6r)-rel-6-Methoxy-3-

azabicyclo[3.1.1]heptane hydrochloride Molecular Formula: C7H13NO[1] · HCl Molecular

Weight: 163.65 g/mol (Free base: 127.19 g/mol ) Classification: Saturated Bicyclic Amine /

Bioisostere[1]

Significance in Drug Discovery: CAS 2226335-20-0 represents a high-value sp³-rich scaffold

designed to replace planar aromatic rings (e.g., pyridines) or flexible saturated heterocycles

(e.g., piperidines, morpholines) in clinical candidates.[1] Belonging to the class of 3-

azabicyclo[3.1.1]heptanes, this molecule offers a rigidified geometry that restricts

conformational entropy, potentially improving binding affinity while enhancing metabolic stability

by eliminating "soft spots" prone to oxidative metabolism.[1]
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Structural Analysis: "Escape from Flatland"
The 3-azabicyclo[3.1.1]heptane core is a "bridged" system.[1] Unlike a standard piperidine

chair, which can flip between conformers, the [3.1.1] system is locked.[1]

2.1 Geometric Parameters & Vector Analysis
Pucker & Rigidity: The bicyclic framework forces the nitrogen lone pair and the C6-

substituent (methoxy group) into a specific orientation.[1] This is critical for vector alignment

in active sites.[1]

Exit Vectors: The angle between the Nitrogen (N3) and the substituent at C6 mimics the

geometry of 1,3-disubstituted benzenes or 3,5-disubstituted pyridines, but with a completely

saturated, non-aromatic core.[1]

Bioisosterism:

Vs. Piperidine: The bridge (C6) adds bulk and rigidity, reducing the entropic penalty upon

protein binding.[1]

Vs. Morpholine: The 6-methoxy group provides an oxygen acceptor vector similar to the

ether oxygen in morpholine, but in a different spatial position relative to the nitrogen.[1]

2.2 Visualization: Piperidine vs. Azabicyclo[3.1.1]heptane
The following diagram illustrates the structural relationship and the "locking" effect of the

methylene bridge.
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Caption: Structural evolution from flexible piperidine to the rigid 3-azabicyclo[3.1.1]heptane

core.[1]

Synthetic Routes & Manufacturing
The synthesis of 3-azabicyclo[3.1.1]heptanes is non-trivial due to the strain of the bicyclic

system.[1] Two primary industrial routes are established, with the Cyclobutane Route being

most scalable for the 6-methoxy derivative.[1]

3.1 Route A: The Cyclobutane Dicarboxylate Strategy
This route builds the piperidine ring onto a pre-existing cyclobutane core.[1]

Starting Material: Diethyl cyclobutane-1,3-dicarboxylate.

Cyclization: Reaction with benzylamine (or ammonia equivalent) creates the bicyclic imide

(3-benzyl-3-azabicyclo[3.1.1]heptane-2,4-dione).[1]

Reduction: Strong reduction (LiAlH₄) converts the imide to the amine.[1]

Functionalization (C6): For the 6-methoxy derivative, the starting material must be

functionalized at the cyclobutane stage, or the core must be oxidized (e.g., via radical C-H

activation) to introduce the oxygen functionality, followed by methylation.[1]

3.2 Route B: The "Bicyclobutane" Ring Opening (Modern)
Recent advances (e.g., by Mykhailiuk et al.[1]) utilize [1.1.1]propellane or bicyclo[1.1.0]butane

derivatives.[1]

Mechanism: Radical addition across the central bond of a bicyclobutane generates the

[3.1.1] system.[1]

Relevance: This is often used for 1,3-disubstituted variants but can be adapted for C6

substitution.[1]

3.3 Experimental Protocol: Handling & Deprotection
Note: CAS 2226335-20-0 is supplied as the Hydrochloride salt.[1] The following protocol

describes free-basing for coupling reactions.
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Protocol 1: Free-Basing for Buchwald-Hartwig Coupling

Dissolution: Suspend 1.0 eq of CAS 2226335-20-0 in MeOH/DCM (1:4 v/v).

Neutralization: Add 3.0 eq of Carbonate resin (polymer-supported) or wash with saturated

NaHCO₃.[1]

Extraction: If using aqueous wash, extract aqueous layer 3x with DCM/iPrOH (3:1).[1]

Drying: Dry organics over Na₂SO₄, filter, and concentrate immediately before use (secondary

amines can absorb CO₂).

Physicochemical & Biological Profile
Data below assumes the free base form unless noted.

Property Value / Description Impact on Drug Design

pKa (Calc) ~9.5 - 10.5
Highly basic; likely protonated

at physiological pH.[1]

LogP ~0.8 (estimated)
Lower lipophilicity than phenyl

rings; improves solubility.[1]

TPSA ~21 Å²
Good membrane permeability.

[1]

Sp³ Fraction 1.0 (100%)
Maximizes "3D-ness,"

improving selectivity.[1]

Metabolic Stability High

The bridgehead protons are

sterically shielded; lack of

aromatic ring prevents toxic

epoxide formation.[1]

4.1 Biological Application: Kinase Inhibitor Design
In kinase inhibitors, the "hinge binder" is often a flat heteroaromatic.[1] The "solvent front"

region, however, tolerates bulk.
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Strategy: Replace a solvent-exposed piperazine or morpholine group with 6-methoxy-3-

azabicyclo[3.1.1]heptane.[1]

Result: The methoxy group can be oriented to pick up a specific hydrogen bond (e.g., with a

backbone carbonyl) that a flexible morpholine might miss due to averaging of conformers.[1]

Analytical Characterization Standards
To verify the identity of CAS 2226335-20-0, the following signals are diagnostic.

¹H NMR (D₂O/DMSO-d₆):

Bridgeheads (H1/H5): Multiplets around 2.4–2.6 ppm.[1] Distinctive for the [3.1.1] system.

Methoxy (-OCH₃): Sharp singlet at ~3.2 ppm.[1]

Methylene (H2/H4): Split signals (endo/exo) typically around 3.0–3.6 ppm.[1]

Bridge (H6): The proton geminal to the methoxy group will appear as a triplet or multiplet

depending on the stereochemistry (syn vs anti relative to the nitrogen bridge).[1]

LC-MS:

M+H: 128.1 (Free base mass + 1).[1]

Fragmentation: Loss of methoxy group (-31) or retro-cyclization may be observed.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12348149?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

